Cas no 2066567-78-8 (3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol)
3-Iodo-1-tetrahydropyran-2-yl-indazol-5-ol is a heterocyclic compound featuring an indazole core functionalized with an iodine substituent at the 3-position and a tetrahydropyranyl (THP) protecting group at the 1-position. The 5-hydroxy group enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The THP group offers stability under various reaction conditions, while the iodine moiety facilitates further functionalization via cross-coupling reactions. This compound is valued for its synthetic utility in constructing complex molecular architectures, with applications in medicinal chemistry and material science. Its well-defined structure and reactivity profile make it a reliable building block for targeted chemical transformations.
2066567-78-8 structure
Product Name:3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol
CAS No:2066567-78-8
MF:C12H13IN2O2
MW:344.148295164108
CID:4710715
PubChem ID:126481542
Update Time:2025-06-07
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- IC1=NN(C2=CC=C(C=C12)O)C1OCCCC1
- 3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-ol
- 3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol
- WS-02854
- E71231
- MFCD34181616
- 3-iodo-1-(oxan-2-yl)indazol-5-ol
- SCHEMBL18393153
- DB-425012
- SY335171
- 2066567-78-8
- CS-0377591
-
- Inchi: 1S/C12H13IN2O2/c13-12-9-7-8(16)4-5-10(9)15(14-12)11-3-1-2-6-17-11/h4-5,7,11,16H,1-3,6H2
- InChI Key: PBRYTCBDUXUKLU-UHFFFAOYSA-N
- SMILES: IC1C2C=C(C=CC=2N(C2CCCCO2)N=1)O
Computed Properties
- Exact Mass: 344.00218 g/mol
- Monoisotopic Mass: 344.00218 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 344.15
- XLogP3: 2.7
- Topological Polar Surface Area: 47.3
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU6813-100MG |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 95% | 100mg |
¥1650.00 | 2023-05-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU6813-250MG |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 95% | 250mg |
¥2772.00 | 2023-05-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU6813-1G |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 95% | 1g |
¥5412.00 | 2023-05-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU6813-5G |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 95% | 5g |
¥18810.00 | 2023-05-04 | |
| 1PlusChem | 1P0222WM-100mg |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 97% | 100mg |
$393.00 | 2023-12-19 | |
| 1PlusChem | 1P0222WM-250mg |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 97% | 250mg |
$655.00 | 2023-12-19 | |
| Aaron | AR02234Y-100mg |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 98% | 100mg |
$243.00 | 2025-02-18 | |
| Aaron | AR02234Y-250mg |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol |
2066567-78-8 | 98% | 250mg |
$408.00 | 2025-02-18 | |
| abcr | AB590359-250mg |
3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-ol; . |
2066567-78-8 | 250mg |
€324.60 | 2024-07-20 | ||
| abcr | AB590359-500mg |
3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-ol; . |
2066567-78-8 | 500mg |
€434.50 | 2024-07-20 |
3-iodo-1-tetrahydropyran-2-yl-indazol-5-ol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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